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Compound of Interest

Compound Name: 0JT008
Cat. No.: B15564623
Get Quote

For researchers, scientists, and drug development professionals handling OJT008, a potent
tuberculosis inhibitor, adherence to strict disposal protocols is paramount for ensuring
laboratory safety and environmental protection.[1] In the absence of a specific Safety Data
Sheet (SDS), OJT008 must be treated as a hazardous and potentially biohazardous chemical.
[1] All materials contaminated with this compound are to be disposed of as hazardous chemical
waste.[1]

Personal Protective Equipment (PPE)

Before commencing any disposal activities, personnel must be equipped with the appropriate
PPE to prevent exposure.[1]
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PPE Item Specification Rationale

Protects against skin contact

Gloves Nitrile, double-gloved ; )
and chemical permeation.[1]
] ] Prevents splashes and contact
Eye Protection Safety goggles or a face shield )
with mucous membranes.[1]
Chemical-resistant, long- Protects skin and personal
Lab Coat ) o
sleeved clothing from contamination.[1]
All handling of the pure
compound or concentrated
) ) solutions should be performed
Respiratory Protection Fume hood

in a certified chemical fume
hood to prevent inhalation of

aerosols or dust.[1]

Waste Segregation and Disposal Procedures

Proper segregation of waste is critical to prevent accidental chemical reactions and ensure
compliant disposal.[1]

1. Solid Waste:

o Description: Includes personal protective equipment (PPE), contaminated labware, and other
solid materials that have come into contact with OJT008.[1]

e Procedure:

o Collect all solid waste in a designated, leak-proof container lined with a hazardous waste
bag.[1]

o The container must be clearly labeled as "Hazardous Chemical Waste" and specify
"Tuberculosis Inhibitor 8".[1]

o Keep the container closed when not in use.[1]

2. Liquid Waste:
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e Description: Includes unused OJT008 solutions and solvent rinses of contaminated
glassware.[1] OJT008 is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.

e Procedure:

o Collect all liquid waste in a dedicated, shatter-proof, and chemically compatible container
(e.g., high-density polyethylene or glass bottle).[1]

o Do not mix with other incompatible waste streams.[1]

o The container must have a hazardous waste tag detailing all constituents, including
solvents and their approximate concentrations.[1]

o Keep the container securely capped and stored in secondary containment to prevent
spills.[1]

3. Sharps Waste:
» Description: Includes any contaminated needles, syringes, or other sharp objects.[1]
e Procedure:

o Place all sharps directly into a designated, puncture-proof sharps container.[1]

o The container must be labeled as "Hazardous Chemical Sharps Waste" and specify
"Tuberculosis Inhibitor 8".[1]

Decontamination Protocol

All non-disposable equipment and work surfaces must be decontaminated after handling
0JT008.[1]

e Glassware:

o Rinse with a suitable organic solvent (e.g., ethanol or acetone) to solubilize the compound.

[1]

o Collect the solvent rinse as hazardous liquid waste.[1]
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o Wash with laboratory detergent and rinse thoroughly with deionized water.[1]

e Work Surfaces:
o Wipe down the surface with a detergent solution.[1]
o Follow with a wipe-down using 70% ethanol.[1]
o Dispose of all wipes as solid hazardous waste.[1]

Spill Management

» Small Spills: Use a chemical spill kit to absorb the material. Treat all spill cleanup materials
as hazardous waste.[1]

o Large Spills: Evacuate the area and immediately contact your institution's Environmental
Health and Safety (EHS) department.[1]

Waste Storage and Final Disposal

Store all hazardous waste in a designated Satellite Accumulation Area (SAA) that is clearly
marked and away from general laboratory traffic.[1] Schedule a pickup with your institution's
EHS department for final disposal.[1]

Experimental Workflow for OJT008 Disposal
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Caption: Workflow for the proper disposal of 0JT008 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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